MFCD18315407

• IUPAC Name: 2-methoxy-4-(4-piperidin-1-ylsulfonylphenyl)phenol
• InChI: InChI=1S/C18H21NO4S/c1-23-18-13-15(7-10-17(18)20)14-5-8-16(9-6-14)24(21,22)19-11-3-2-4-12-19/h5-10,13,20H,2-4,11-12H2,1H3
• InChI Key: IHUGPQITVHHSBV-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C2=CC=C(C=C2)S(=O)(=O)N3CCCCC3)O
• Molecular Formula: C18H21NO4S
• DSSTOX Substance ID: DTXSID00685811
• Molecular Weight: 347.4 g/mol
• CAS No.: 1262002-36-7

Description

MFCD18315407 is a chemical compound with unique properties that have garnered significant interest in various fields of scientific research

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of MFCD18315407 involves multiple steps, each requiring specific reaction conditions to ensure the desired product is obtained. The synthetic routes typically include:

Initial Reactant Preparation: The starting materials are prepared under controlled conditions to ensure purity and reactivity.

Reaction Steps: The compound undergoes a series of chemical reactions, including condensation, cyclization, and functional group modifications. Each step requires precise control of temperature, pressure, and pH to achieve optimal yields.

Purification: The final product is purified using techniques such as recrystallization, chromatography, or distillation to remove any impurities.

Industrial Production Methods

In an industrial setting, the production of this compound is scaled up using large reactors and automated systems to maintain consistency and efficiency. The process involves:

Bulk Synthesis: Large quantities of starting materials are reacted in industrial reactors under controlled conditions.

Continuous Monitoring: The reaction progress is continuously monitored using analytical techniques such as HPLC or GC-MS to ensure the desired product is formed.

Purification and Quality Control: The final product is purified and subjected to rigorous quality control tests to ensure it meets industry standards.

Chemical Reactions Analysis

Types of Reactions

MFCD18315407 undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo substitution reactions where functional groups are replaced by other groups under specific conditions.

Common Reagents and Conditions

The common reagents and conditions used in these reactions include:

Oxidizing Agents: Potassium permanganate, hydrogen peroxide.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Catalysts: Various catalysts such as palladium on carbon or platinum oxide are used to facilitate reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines.

Scientific Research Applications

MFCD18315407 has a wide range of applications in scientific research, including:

Chemistry: It is used as a reagent in organic synthesis and as a catalyst in various chemical reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of MFCD18315407 involves its interaction with specific molecular targets and pathways. The compound exerts its effects by:

Binding to Enzymes: It can inhibit or activate enzymes involved in critical biochemical pathways.

Modulating Receptors: The compound can interact with cellular receptors, altering signal transduction pathways.

Influencing Gene Expression: It may affect the expression of genes involved in various physiological processes.